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Compound of Interest

Compound Name: 5-O-Desmethyl Donepezil-d5

Cat. No.: B602624 Get Quote

An In-Depth Technical Guide to 5-O-Desmethyl Donepezil-d5

This guide serves as a technical resource for researchers, scientists, and drug development

professionals interested in 5-O-Desmethyl Donepezil-d5. It covers its role as a metabolite of

Donepezil, supplier information, and relevant experimental methodologies.

Introduction
5-O-Desmethyl Donepezil-d5 is the deuterium-labeled form of 5-O-Desmethyl Donepezil, a

metabolite of the drug Donepezil.[1][2][3][4] Donepezil is a centrally acting, reversible inhibitor

of the enzyme acetylcholinesterase, and it is widely prescribed for the treatment of mild to

moderate Alzheimer's disease.[5][6][7] The labeling with deuterium (d5) makes this compound

a valuable internal standard for quantitative analysis in pharmacokinetic and metabolic studies,

as it can be distinguished from its unlabeled counterpart by mass spectrometry.

Supplier and Pricing Information
The procurement of 5-O-Desmethyl Donepezil-d5 is critical for research applications. While

pricing is often subject to quotation, the following table summarizes key suppliers of this

compound. For reference, the pricing for the non-deuterated analog, 5-O-Desmethyl Donepezil,

is included from one supplier.
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Supplier Product Name CAS Number Notes

Santa Cruz

Biotechnology

5-O-Desmethyl

Donepezil-d5
1189929-21-2

Biochemical for

proteomics research.

[8]

InvivoChem
5-O-Desmethyl

donepezil-d5
1189929-21-2

Deuterium labeled

form of 5-O-

Desmethyl donepezil.

[2]

MedChemExpress
5-O-Desmethyl

donepezil-d5
1189929-21-2

Isotope-Labeled

Compound.[4]

Guidechem
5-O-DESMETHYL

DONEPEZIL-D5
1189929-21-2

Lists various global

manufacturers.[1]

Alfagen
5-O-Desmethyl

donepezil-d5
1189929-21-2

Labeled as a

MedChemExpress

product.[3]

Genprice
5-O-Desmethyl

Donepezil-d5
1189929-21-2

Listed as a laboratory

reagent.[9]

LGC Standards
5-O-Desmethyl

Donepezil
120013-57-2

Non-deuterated

version. Pricing: 2.5

mg for $256.00, 5 mg

for $472.00, 25 mg for

$1,971.00.[10]

Metabolic Pathway of Donepezil
Donepezil undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes CYP2D6 and CYP3A4.[6][11][12] The major metabolic pathways include O-

demethylation, N-debenzylation, hydroxylation, and N-oxidation. One of the key metabolites

formed through O-demethylation is 5-O-Desmethyl Donepezil. This metabolite, along with

others like 6-O-desmethyl-donepezil (6DD) and donepezil-N-oxide (DNox), is

pharmacologically active.[13]
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Metabolic Pathways
Metabolites

Donepezil

O-demethylation
(CYP2D6, CYP3A4)

Hydroxylation

N-debenzylation

N-oxidation

5-O-Desmethyl Donepezil

6-O-Desmethyl Donepezil

Other Metabolites

Donepezil-N-Oxide
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Parent Drug

Metabolite

Donepezil

Acetylcholinesterase
(AChE)

Inhibits

5-O-Desmethyl Donepezil

Metabolized to

Acetylcholine
(ACh) Levels

Breaks down

hERG Potassium Channel

Inhibits
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Sample Preparation

HPLC Analysis

Plasma Sample
(+ Internal Standard)

Alkalinize Sample

Liquid-Liquid Extraction
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Evaporate Solvent
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Inject 50 µL into HPLC

Processed Sample

Separation on
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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